Cas no 2165347-55-5 ({3-phenylbicyclo[1.1.1]pentan-1-yl}methanol)

• Product Name: {3-phenylbicyclo[1.1.1]pentan-1-yl}methanol
• CAS No: 2165347-55-5
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD31697879
• CID: 5106025
• PubChem ID: 137945300
• Update Time: 2026-03-03

{3-phenylbicyclo[1.1.1]pentan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {3-phenylbicyclo[1.1.1]pentan-1-yl}methanol
• PB41902
• (3-phenyl-1-bicyclo[1.1.1]pentanyl)methanol
• EN300-6762160
• (3-Phenylbicyclo[1.1.1]pentan-1-yl)methanol
• 2165347-55-5
• MFCD31697879
• {3-PHENYLBICYCLO[1.1.1]PENTAN-1-YLMETHANOL
• SY321308
• P20050
• AS-84591

• MDL： MFCD31697879
• Inchi： 1S/C12H14O/c13-9-11-6-12(7-11,8-11)10-4-2-1-3-5-10/h1-5,13H,6-9H2
• InChI Key： FPXQMBITZDVAOP-UHFFFAOYSA-N
• SMILES： C12(CO)CC(C3=CC=CC=C3)(C1)C2

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on {3-phenylbicyclo[1.1.1]pentan-1-yl}methanol

{3-Phenylbicyclo[1.1.1]pentan-1-yl}methanol (CAS No. 2165347-55-5)

{3-Phenylbicyclo[1.1.1]pentan-1-yl}methanol (CAS No. 2165347-55-5) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its bicyclic framework and phenyl substituent, offers a rich platform for exploring various chemical and biological properties.

The bicyclo[1.1.1]pentane core is a fascinating structural motif that has been extensively studied due to its potential applications in drug discovery and materials science. The rigid and highly strained nature of this core imparts unique conformational properties, making it an attractive scaffold for the design of bioactive molecules. The presence of the phenyl group further enhances the compound's aromatic character and can influence its interactions with biological targets.

Recent research has highlighted the potential of {3-Phenylbicyclo[1.1.1]pentan-1-yl}methanol in various therapeutic areas. For instance, studies have shown that compounds derived from this scaffold exhibit promising anti-inflammatory and anti-cancer activities. The ability to fine-tune the properties of these derivatives through structural modifications has opened new avenues for drug development.

In the realm of medicinal chemistry, the bicyclo[1.1.1]pentane core has been utilized to enhance the potency and selectivity of drug candidates. One notable example is its use in the design of inhibitors for specific protein-protein interactions, which are often challenging targets due to their large and flat binding interfaces. The rigid structure of the bicyclo[1.1.1]pentane core can help to overcome these challenges by providing a well-defined conformation that can fit into these binding sites more effectively.

Beyond its medicinal applications, {3-Phenylbicyclo[1.1.1]pentan-1-yl}methanol has also found utility in materials science. Its unique structural features make it a valuable building block for the synthesis of advanced materials with tailored properties. For example, researchers have explored its use in the development of polymers with enhanced mechanical strength and thermal stability.

The synthesis of {3-Phenylbicyclo[1.1.1]pentan-1-yl}methanol typically involves multistep processes that leverage modern synthetic methodologies such as transition-metal catalysis and organocatalysis. These approaches have enabled chemists to access this compound with high efficiency and purity, facilitating its widespread use in both academic and industrial settings.

In conclusion, {3-Phenylbicyclo[1.1.1]pentan-1-yl}methanol (CAS No. 2165347-55-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features make it an attractive scaffold for the development of novel bioactive molecules and advanced materials, positioning it as a key player in future research endeavors.